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Compound of Interest

Compound Name: CH5468924-d4
Cat. No.: B15561093
Get Quote

Reference ID: CH5468924-d4 (Assumed) Compound Name: Alectinib M4 Metabolite-d4 Core
Application: Isotope-labeled internal standard for mass spectrometry-based quantification.

This document provides a comprehensive technical overview of Alectinib M4 metabolite-d4, a
deuterated analog of a major active metabolite of Alectinib. This guide is intended for
researchers, scientists, and drug development professionals utilizing this compound in
analytical and pharmacological studies.

Chemical Properties and Structure

Alectinib M4 metabolite-d4 is the stable isotope-labeled version of Alectinib M4 metabolite, a
primary active metabolite of the anaplastic lymphoma kinase (ALK) inhibitor, Alectinib. The
parent drug, Alectinib, is an oral medication for the treatment of non-small-cell lung cancer
(NSCLC).[1][2] The deuterated form is critical for use as an internal standard in quantitative
bioanalysis, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to ensure
accuracy and precision.[3]

Parent Compound: Alectinib
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Property Value Citation(s)

9-ethyl-6,6-dimethyl-8-(4-
morpholin-4-ylpiperidin-1-
IUPAC Name yl)-11-o0x0-5H- [4]

benzol[b]carbazole-3-

carbonitrile
Molecular Formula C30H34N40O2 [4]
Molecular Weight 482.63 g/mol [5]
CAS Number 1256580-46-7 [4]
Bioavailability 37% (under fed conditions) [6]
Protein Binding >99% [6]

] Primarily via Cytochrome P450
Metabolism [61[7]
3A4 (CYP3A4)

Elimination Half-Life 32.5 hours [6]

Alectinib M4 Metabolite

The M4 metabolite is a pharmacologically active compound formed through the metabolism of
Alectinib by CYP3AA4.[7] It demonstrates similar in vitro and in vivo activity against ALK as the
parent compound.[6]
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Property Value Citation(s)
9-ethyl-8-(4-((2-
hydroxyethyl)amino)piperidin-

IUPAC Name 1-y)-6,6-dimethyl-11-o0x0-6,11-  [8]

dihydro-5H-benzo[b]carbazole-
3-carbonitrile

Molecular Formula C28H32N402 [9]
Molecular Weight 456.59 g/mol [519]
CAS Number 1256585-04-2 [8]

Elimination Half-Life

30.7 hours

[6]

Alectinib M4 Metabolite-d4

This is the deuterated internal standard. The deuterium labels provide a mass shift, allowing it

to be distinguished from the endogenous M4 metabolite in a mass spectrometer, while

maintaining nearly identical chemical and chromatographic properties.

Property Value Citation(s)
9-ethyl-8-(4-((2-hydroxyethyl-
D4)amino)piperidin-1-yl)-6,6-

Chemical Name dimethyl-11-ox0-6,11-dihydro- [10][11]
5H-benzo[b]carbazole-3-
carbonitrile

Molecular Formula C2sH28D4aN4O2 [41[5]

Molecular Weight 460.60 g/mol [4][11]
9-Ethyl-6,11-dihydro-8-[4-[(2-
hydroxyethyl)amino]-1-

Synonym piperidinyl]-6,6-dimethyl-11- [4]

oxo-5H-benzo[b]carbazole-3-

carbonitrile-d4
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Metabolic Pathway

Alectinib is primarily metabolized in the liver by the CYP3A4 enzyme to produce its major active
metabolite, M4.[6][7] M4 itself can be further metabolized by CYP3A4.[7] Both Alectinib and M4
are the main circulating compounds, accounting for approximately 76% of the drug-related
material in plasma.[6]

Hepatic Metabolism
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Alectinib M4 Metabolite
(C28H32N402)
Active

Further Metabolites
(e.g., Ml1a, M1b, M6)

Click to download full resolution via product page

Caption: Metabolic conversion of Alectinib to its active M4 metabolite.

Mechanism of Action and Signaling Pathway

Alectinib is a potent and selective inhibitor of the anaplastic lymphoma kinase (ALK) receptor
tyrosine kinase.[6] In certain forms of NSCLC, a chromosomal rearrangement leads to the
creation of a fusion gene (e.g., EML4-ALK), which results in a constitutively active ALK fusion
protein. This drives tumor cell proliferation and survival.

Alectinib and its M4 metabolite inhibit ALK phosphorylation, which subsequently blocks
downstream signaling pathways, including the STAT3 and PI3K/AKT/mTOR pathways, leading
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to apoptosis of tumor cells.[6]
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Caption: Alectinib inhibits ALK, blocking pro-survival signaling pathways.

Experimental Protocols

Alectinib M4 metabolite-d4 is primarily used as an internal standard (IS) for the quantification of
Alectinib and its M4 metabolite in biological matrices. The following is a representative protocol
synthesized from established LC-MS/MS methods.[3][12][13]

Objective

To accurately quantify the concentration of Alectinib and its M4 metabolite in human plasma or
urine using a validated UPLC-MS/MS method.

Materials

o Analytes: Alectinib, Alectinib M4 Metabolite
 Internal Standard (IS): Alectinib M4 Metabolite-d4

» Reagents: Acetonitrile (ACN), Formic Acid, Water (LC-MS grade), Tween-20 (for urine
samples)

o Equipment: UPLC system, Triple Quadrupole Mass Spectrometer with ESI source, Analytical
column (e.g., C18, 2.1x50mm, 1.8um), Centrifuge, Vortex mixer.

Sample Preparation (Protein Precipitation)

o Spiking: Aliquot 100 pL of plasma sample into a microcentrifuge tube. Add 10 pL of the
internal standard working solution (Alectinib M4 metabolite-d4 in ACN).

o Precipitation: Add 300 pL of acetonitrile to the sample.
e Mixing: Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

o Centrifugation: Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C to pellet the
precipitated proteins.

o Transfer: Carefully transfer the supernatant to a clean vial for injection into the UPLC-MS/MS
system.
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Note for Urine Samples: To prevent non-specific binding, the surfactant Tween-20 may be
added to urine samples before extraction.[3]

Chromatographic Conditions

e Column: RRHD Eclipse Plus C18 (2.1x50mm, 1.8u) or equivalent.[13]
» Mobile Phase A: Water with 0.1% Formic Acid.[13]

» Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[13]

e Flow Rate: 0.4 mL/min.

o Gradient: A linear gradient is typically used, starting with a high percentage of Mobile Phase
A and ramping up to a high percentage of Mobile Phase B to elute the analytes.

e Injection Volume: 5 pL.

Mass Spectrometry Conditions

« lonization Mode: Electrospray lonization (ESI), Positive.[13]
» Detection Mode: Multiple Reaction Monitoring (MRM).
e« MRM Transitions:
o Alectinib: m/z 483.2 — 396.1[13]
o Alectinib M4 Metabolite: (Precursor ion m/z ~457.3)
o Alectinib M4 Metabolite-d4 (1S): (Precursor ion m/z ~461.3)

Note: Precursor and product ions for M4 and M4-d4 should be optimized based on the specific
instrument. The mass shift of +4 Da for the deuterated standard is used for its specific
detection.
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Sample Preparation
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Caption: Workflow for quantification of Alectinib using a deuterated standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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